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Compound of Interest

Compound Name: 2-Isopropylbenzeneboronic acid

Cat. No.: B1303771

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Isopropylbenzeneboronic acid (also known as 2-isopropylphenylboronic acid) is a synthetic
organoboron compound that serves as a valuable building block in organic synthesis,
particularly in the realm of medicinal chemistry and drug development. Its utility primarily stems
from its role as a versatile coupling partner in palladium-catalyzed cross-coupling reactions,
most notably the Suzuki-Miyaura reaction, which is a cornerstone for the formation of carbon-
carbon bonds.[1] This technical guide provides an in-depth overview of the commercial
availability, suppliers, key chemical properties, and applications of 2-
isopropylbenzeneboronic acid, tailored for professionals in research and drug development.

Chemical Properties and Identification
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Property Value Reference
CAS Number 89787-12-2 [2]
Molecular Formula C9H13BO2 [2]
Molecular Weight 164.01 g/mol [2]
2-propan-2-ylphenyl)boronic
IUPAC Name ( _p pan-z-yipheny) [2]
acid
2-Isopropylphenylboronic acid,
(2-(1-
Synonyms ) [11[3]
Methylethyl)phenyl)boronic
acid
White to light yellow powder or
Appearance [3]
crystal
KTZUVUWIBZMHMC-
INChl Key [2]
UHFFFAOYSA-N
SMILES CC(C)clccceeclB(0)O [1]

Commercial Availability and Suppliers

2-Isopropylbenzeneboronic acid is readily available from a variety of chemical suppliers,

catering to both research and bulk quantity needs. The typical purity offered is 295%, with

higher purities available from select vendors. Pricing can vary based on the supplier, quantity,

and purity.
Supplier Purity Available Quantities
Sigma-Aldrich >97% 19, 5¢g, 10g
TCI America >98.0% (T) 19, 59
BLDpharm 98% Inquire for bulk
Ambeed 97% Inquire for bulk
AChemBlock 98% Inquire for bulk
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Note: Pricing is subject to change and may vary based on institutional agreements. It is
recommended to inquire directly with the suppliers for the most current pricing and availability.

Synthesis of 2-Isopropylbenzeneboronic Acid

The synthesis of arylboronic acids like 2-isopropylbenzeneboronic acid can be achieved
through several established methods. Two common approaches are via the Grignard reaction
and the Miyaura borylation.

Grighard Reaction Method

A general and widely used method for the synthesis of arylboronic acids involves the reaction
of a Grignard reagent with a trialkyl borate followed by acidic hydrolysis.[4]

Experimental Workflow: Grignard Synthesis
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Caption: General workflow for the synthesis of 2-Isopropylbenzeneboronic acid via a
Grignard reagent.

Detailed Protocol (General)

e Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux
condenser, dropping funnel, and magnetic stirrer, magnesium turnings are placed in
anhydrous diethyl ether under an inert atmosphere (e.g., argon or nitrogen). A solution of 2-
bromoisopropylbenzene in anhydrous ether is added dropwise to initiate the reaction. The
mixture is typically refluxed to ensure complete formation of the Grignard reagent, 2-
isopropylphenylmagnesium bromide.[5]

e Borylation: The freshly prepared Grignard reagent is then added slowly to a cooled solution
(-78 °C) of triisopropyl borate in anhydrous ether.[4] The reaction is stirred at low
temperature and then allowed to warm to room temperature.

» Hydrolysis: The resulting borate ester intermediate is hydrolyzed by the careful addition of an
agueous acid, such as hydrochloric acid, to yield 2-isopropylbenzeneboronic acid.[4]

 Purification: The product can be purified by extraction and recrystallization.

Miyaura Borylation

The Miyaura borylation is a palladium-catalyzed cross-coupling reaction of an aryl halide with a
diboron reagent, such as bis(pinacolato)diboron (Bzpinz), to form a boronate ester, which can
then be hydrolyzed to the boronic acid.[6]

Experimental Workflow: Miyaura Borylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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